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Compound of Interest

Compound Name: 4-Hydroxyproline

CAS No.: 49761-17-3

Cat. No.: B7770678

Get Quote

Executive Safety Summary
Material: 4-Hydroxyproline (Hyp) [(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid] CAS: 51-

35-4 Primary Hazard: Particulate Irritant (Respiratory/Ocular). Low acute toxicity. Operational

Focus: Dust control and cross-contamination prevention.
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Component
Standard
Recommendation

Technical Rationale

Eye Protection

Safety Glasses with Side
Shields (EN166 / ANSI
Z87.1)

Protects against projectile
crystals and particulate
entry during weighing.

Hand Protection
Nitrile Gloves (≥0.11 mm

thickness)

Excellent chemical resistance

to amino acids; prevents skin

oil contamination of the

sample.

Respiratory
N95 / P1 Dust Mask (if open

weighing >10g)

Prevents inhalation of fine

particulates which can cause

mechanical irritation to mucous

membranes.

| Body Defense | Lab Coat (Cotton/Poly blend), closed cuff | Prevents accumulation of static-

charged powder on street clothes. |

Hazard Dynamics & Risk Assessment
Synthesizing Safety Data with Operational Reality

While 4-Hydroxyproline is frequently classified as Non-Hazardous under GHS criteria by

major suppliers (Sigma-Aldrich, Carl Roth), a Senior Scientist must treat it with Level 1

Biosafety/Chemical Hygiene standards.

The "Hidden" Risks:

Mechanical Irritation: As a crystalline solid, airborne Hyp dust acts as a mechanical irritant to

the eyes and upper respiratory tract.

Biological Contamination: Hyp is a non-essential amino acid used in cell culture media.

Human skin sheds proteases and bacteria that can degrade Hyp stock solutions. PPE here

protects the sample as much as the scientist.
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Static Charge: Finely ground amino acids are prone to triboelectric charging. This causes

"flying powder" during weighing, increasing inhalation risk.

Visualization: PPE Decision Logic
This logic gate ensures you scale your PPE based on the specific experimental context, not

just a generic rule.

Start: Handling 4-Hydroxyproline

State: Solid / Powder State: Aqueous Solution

Quantity > 10g or Fine Dust? Splash Risk / Heating?

REQUIRED:
- N95/P2 Respirator

- Safety Goggles
- Nitrile Gloves

Yes

REQUIRED:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

No

REQUIRED:
- Face Shield or Goggles
- Neoprene/Nitrile Gloves

Yes

REQUIRED:
- Safety Glasses
- Nitrile Gloves

No

Click to download full resolution via product page

Caption: Decision logic for scaling PPE based on physical state and quantity.

Technical Specifications for PPE
A. Hand Protection: The Nitrile Standard
Recommendation: Nitrile rubber (NBR), minimum thickness 0.11 mm.

Why not Latex? Latex carries a high allergy risk and degrades faster when exposed to acidic

buffers often used to solubilize amino acids.
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Why not Vinyl? Vinyl has poor structural integrity and can micro-tear during the friction of

opening/closing containers.

Self-Validation: Inspect gloves for "pinholes" by inflating them slightly with air before use if

handling bulk quantities.

B. Respiratory Protection: Particulate Defense
Recommendation: NIOSH N95 or CEN P1/P2 disposable respirator.

Trigger: Use when weighing >10g or if the material is visibly "fluffy" (low bulk density).

Mechanism: 4-Hydroxyproline dust is hygroscopic. If inhaled, it absorbs moisture from the

mucous membranes, potentially causing coughing and irritation.

Operational Protocols
Protocol A: Safe Weighing & Solubilization
Objective: Minimize dust generation and static discharge.

Preparation:

Don Lab Coat, Safety Glasses, and Nitrile Gloves.

Anti-Static Measure: Wipe the spatula and the balance draft shield with an anti-static wipe

(e.g., ethanol-dampened Kimwipe) to neutralize surface charge.

Transfer:

Open the container inside a fume hood or dead-air box if available.

Use a narrow-neck weighing boat to reduce surface area exposure.

Technique: Do not dump.[1] Tap the spatula gently. If powder adheres to the spatula due to

static, do not flick it; wipe it back into the container or waste.

Solubilization:
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Add the solvent (usually water/buffer) to the vessel before adding the powder if possible,

or add powder slowly to the vortexing liquid to prevent a "dust puff."

Protocol B: Spill Response & Disposal
Objective: Containment without spreading particulates.

Spill Classification:

Minor (< 50g): Sweep and wipe.

Major (> 50g): Mist and scoop.

Step-by-Step Response:

Isolate: Alert nearby personnel.

PPE Up: Ensure gloves and glasses are on.[2] If a large dust cloud formed, wait 2 minutes

for settling or don an N95 mask.

Wet Method (Critical): Do NOT dry sweep large piles; this generates airborne irritants.

Cover the spill with paper towels.

Gently wet the towels with water (Hyp is highly water-soluble).

Wipe up the dissolved slurry.

Disposal:

Place waste in a sealed bag.[2]

Waste Stream: 4-Hydroxyproline is generally non-hazardous waste, but check local EHS

regulations. Usually, it can be disposed of in standard solid chemical waste bins for

incineration.

Drain Disposal: Small aqueous amounts (buffer residue) can typically be flushed down the

drain with excess water, provided no other hazardous co-solvents are present.
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Visualization: Spill Workflow

Spill Detected Assess Size

Small (<50g)

Large (>50g)

Wipe with Wet Paper Towel

Cover -> Mist -> Scoop

Disposal:
Solid Waste Bin (Incineration)

Click to download full resolution via product page

Caption: Workflow for effectively managing dry powder spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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